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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B12364392 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing Acid Brown 75 in their dyeing

experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs),

and detailed experimental protocols to ensure optimal and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is Acid Brown 75 and for which fibers is it suitable?

Acid Brown 75, with a Colour Index number of 34905, is a polyazo acid dye.[1][2][3] It is

primarily used for dyeing protein fibers such as wool and silk, as well as synthetic polyamides

like nylon.[2][3] It also finds applications in leather dyeing.[2][4]

Q2: What is the chemical class of Acid Brown 75 and does this affect its properties?

Acid Brown 75 is a trisazo dye, belonging to the polyazo class of dyes.[2][5][6] Its molecular

structure and high molecular weight (843.58 g/mol ) influence its dyeing characteristics, placing

it in the category of milling acid dyes.[2] This classification is crucial for determining the optimal

dyeing conditions, particularly the pH of the dyebath.

Q3: What is the recommended pH for dyeing with Acid Brown 75?

The optimal pH for dyeing with Acid Brown 75 depends on the fiber being dyed. As a milling

acid dye, it requires a weakly acidic environment. For wool, a pH range of 5.0 - 6.0 is generally
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recommended. For nylon, a slightly more acidic range of 4.5 - 5.5 is optimal.[7] Maintaining the

correct pH is critical for achieving good dye uptake and level dyeing.

Q4: How do I properly dissolve Acid Brown 75 powder?

To dissolve Acid Brown 75, it is best to create a paste with a small amount of warm water

before adding it to the main dye bath. This prevents the formation of clumps and ensures a

uniform dye solution. The dye has good solubility in water, especially at higher temperatures

(90-100 g/L at 90°C).[1][3]
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Problem Possible Cause Solution

Uneven Dyeing or Streaking

1. Incorrect pH: The pH of the

dye bath is outside the optimal

range for the fiber. 2. Rapid

initial dye uptake: The

temperature was increased too

quickly, or the acid was added

too early. 3. Improper dye

dissolution: The dye was not

fully dissolved before entering

the dye bath.

1. Verify and adjust pH: Use a

pH meter to check the dyebath

and adjust with acetic acid (to

lower pH) or sodium acetate

(to raise pH) to the

recommended range. 2.

Control the dyeing process:

Start the dyeing at a lower

temperature (around 40°C),

gradually increase the

temperature, and add the acid

portion-wise or after the dye

has been evenly distributed in

the fiber. 3. Ensure complete

dissolution: Follow the

recommended procedure for

dissolving the dye powder by

first making a paste.

Poor Dye Exhaustion (Pale

Colors)

1. Incorrect pH: The pH is too

high, leading to reduced affinity

between the dye and the fiber.

2. Insufficient temperature or

time: The dyeing temperature

is too low, or the dyeing time is

too short for the dye to fully

penetrate and fix to the fiber. 3.

Excessive leveling agent: Too

much leveling agent can

hinder dye uptake.

1. Lower the pH: Gradually

add a small amount of acetic

acid to bring the pH into the

optimal range. 2. Optimize

dyeing conditions: Ensure the

temperature is maintained at

the recommended level (e.g.,

90-100°C) for a sufficient

duration (e.g., 30-60 minutes

at temperature). 3. Adjust

auxiliary concentrations: Use

the recommended amount of

leveling agent based on the

weight of the fiber.

Color Bleeding During

Washing

1. Incomplete dye fixation: The

dye has not fully bonded with

the fiber due to incorrect pH,

1. Ensure proper fixation:

Verify that all dyeing

parameters (pH, temperature,
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temperature, or time. 2.

Excess unfixed dye: Too much

dye was used for the amount

of fiber, or the dyed material

was not rinsed properly.

time) were optimal. 2.

Thorough rinsing: After dyeing,

rinse the material thoroughly

with warm and then cold water

until the water runs clear. A

post-treatment with a cationic

fixing agent can also improve

wash fastness.

Shade Variation Between

Batches

1. Inconsistent dyeing

parameters: Variations in pH,

temperature profiles, dyeing

time, or liquor ratio between

batches. 2. Differences in fiber

quality: Variations in the

substrate can affect dye

uptake.

1. Standardize the dyeing

process: Keep meticulous

records of all dyeing

parameters for each batch to

ensure reproducibility. 2. Use

consistent fiber source: If

possible, use fiber from the

same production lot for a

series of dyeings.

Quantitative Data Summary
Parameter Wool Nylon Silk

Optimal pH Range 5.0 - 6.0 4.5 - 5.5 4.5 - 5.5

Recommended

Dyeing Temperature
95 - 100°C 90 - 100°C 85 - 95°C

Acetic Acid (60%)
1 - 3% (on weight of

fiber)

1 - 2% (on weight of

fiber)

1 - 2% (on weight of

fiber)

Glauber's Salt

(Leveling Agent)

5 - 10% (on weight of

fiber)

5 - 10% (on weight of

fiber)

5 - 10% (on weight of

fiber)

Dye Concentration
0.5 - 4% (on weight of

fiber)

0.5 - 3% (on weight of

fiber)

0.5 - 2% (on weight of

fiber)

Experimental Protocols
Protocol 1: Dyeing Wool with Acid Brown 75
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Preparation of the Dyebath:

Weigh the wool material to be dyed.

Calculate the required amounts of Acid Brown 75, acetic acid, and Glauber's salt based on

the weight of the fiber (refer to the table above).

Fill a stainless steel dye pot with water to a liquor ratio of 20:1 (20 parts water to 1 part

fiber).

Add the calculated amount of Glauber's salt to the water and stir until dissolved.

Separately, make a paste of the Acid Brown 75 powder with a small amount of warm

water, then add it to the dyebath and stir well.

Dyeing Procedure:

Wet the wool material thoroughly with water before introducing it to the dyebath.

Immerse the wet wool in the dyebath at 40°C.

Slowly raise the temperature of the dyebath to 95-100°C over 30-45 minutes.

Add the calculated amount of acetic acid, diluted with water, to the dyebath in two

portions: half at the beginning of the temperature rise and the other half after reaching the

final temperature.

Maintain the temperature at 95-100°C and continue dyeing for 45-60 minutes, stirring

gently and periodically.

After dyeing, turn off the heat and allow the dyebath to cool down slowly before removing

the wool.

Rinsing and Drying:

Rinse the dyed wool with warm water, followed by cold water, until the water runs clear.
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Gently squeeze out the excess water and dry the wool at ambient temperature or in a

dryer on a low heat setting.

Protocol 2: Dyeing Nylon with Acid Brown 75[8]
Preparation of the Dyebath:

Weigh the nylon material.

Calculate the required amounts of Acid Brown 75 (e.g., 2% on weight of fiber), acetic acid

(e.g., 1 g/L), and a suitable leveling agent (e.g., 1 g/L).

Prepare the dyebath with a liquor ratio of 20:1.

Add the leveling agent to the water and dissolve.

Make a paste of the Acid Brown 75 powder and add it to the dyebath.

Add the acetic acid to adjust the pH to 4.5-5.5.

Dyeing Procedure:

Immerse the pre-wetted nylon material into the dyebath at room temperature.

Raise the temperature to 90°C and hold for 30 minutes, ensuring the material is fully

submerged and agitated periodically.

Rinsing and Drying:

After dyeing, remove the nylon from the dyebath and rinse thoroughly with water.

Dry the material.

Visualizations
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Preparation Dyeing Post-Treatment

Weigh Fiber Calculate Reagents Prepare Dyebath Immerse Fiber Heat Dyebath Add Acid Hold Temperature Cool Down Rinse Dry

Click to download full resolution via product page

Caption: General workflow for dyeing with Acid Brown 75.

Low pH (e.g., < 4.0 for Wool) Optimal pH (Wool: 5.0-6.0, Nylon: 4.5-5.5) High pH (e.g., > 7.0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9875713.htm
https://www.colorbloomdyes.com/acid-dyes/acid-brown/acid-browen-75.html
https://www.colorbloomdyes.com/acid-dyes/acid-brown/acid-browen-75.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7002841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7002841/
https://www.colorfuldyes.com/info/4-common-problems-of-acid-dyeing-nylon-74368023.html
https://www.colorfuldyes.com/info/4-common-problems-of-acid-dyeing-nylon-74368023.html
https://www.benchchem.com/product/b12364392#optimizing-ph-conditions-for-acid-brown-75-dyeing
https://www.benchchem.com/product/b12364392#optimizing-ph-conditions-for-acid-brown-75-dyeing
https://www.benchchem.com/product/b12364392#optimizing-ph-conditions-for-acid-brown-75-dyeing
https://www.benchchem.com/product/b12364392#optimizing-ph-conditions-for-acid-brown-75-dyeing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

